2-(((5-methyl-2-(3,4,5-trimethoxyphenyl)oxazol-4-yl)methyl)thio)-3-(thiophen-2-ylmethyl)quinazolin-4(3H)-one

• IUPAC Name: 2-[[5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-3-(thiophen-2-ylmethyl)quinazolin-4-one
• InChI: InChI=1S/C27H25N3O5S2/c1-16-21(28-25(35-16)17-12-22(32-2)24(34-4)23(13-17)33-3)15-37-27-29-20-10-6-5-9-19(20)26(31)30(27)14-18-8-7-11-36-18/h5-13H,14-15H2,1-4H3
• InChI Key: LVFJHPSKGDFOAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=C(C(=C2)OC)OC)OC)CSC3=NC4=CC=CC=C4C(=O)N3CC5=CC=CS5
• Molecular Formula: C27H25N3O5S2
• Molecular Weight: 535.6 g/mol

Description

2-(((5-methyl-2-(3,4,5-trimethoxyphenyl)oxazol-4-yl)methyl)thio)-3-(thiophen-2-ylmethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C27H25N3O5S2 and its molecular weight is 535.63. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Quinazolinone derivatives have been designed and synthesized to evaluate their in vitro antitumor activity. Studies demonstrate that certain quinazolinone analogues show significant broad-spectrum antitumor activity, highlighting their potential as cancer therapeutic agents. For instance, a novel series of 3-benzyl-substituted-4(3H)-quinazolinones exhibited remarkable antitumor activity, with some compounds being nearly 1.5–3.0-fold more potent compared to the positive control 5-FU. These findings suggest that quinazolinone derivatives could be promising candidates for antitumor drug development (Ibrahim A. Al-Suwaidan et al., 2016).

Antimicrobial Activity

Quinazolinone compounds have also been explored for their antimicrobial potential. Synthesis of novel quinazolinone derivatives has led to the discovery of compounds with potent antibacterial and antifungal activities. These activities are attributed to the unique structural features of quinazolinone derivatives, which interact with microbial targets to inhibit growth (B. Kapoor et al., 2017). The search for new antimicrobial agents is crucial in the fight against drug-resistant bacterial and fungal infections, making quinazolinone derivatives valuable for further research and development.

Anticonvulsant Activity

The anticonvulsant properties of quinazolinone derivatives have been investigated, with several compounds showing promising activity in preclinical models. The design and synthesis of novel quinazolinone derivatives have led to the identification of compounds with significant anticonvulsant effects. These findings open new avenues for the development of anticonvulsant medications, offering potential treatments for epilepsy and related neurological disorders (Nada A Noureldin et al., 2017).